For the efficient application of Terfenol-D rod, six kinds of rods were studied. Finite element software was used to simulate and calculate the hysteresis loss, eddy current loss, coil resistance, ...

The phase transformation of thermal shape memory alloys (SMAs) can be described by surfaces in a temperature-stress-strain space. A novel experimental technique for the thermomechanical characteriz...

Structural Health Monitoring (SHM) techniques have an important role in the performance of mechanical structures. In particular, piezoelectric transducers (PZT) have been employed for establishing ...

Energy harvesting mechanisms are becoming a trend in scientific projects which are related to small devices and wireless sensors. Among different energy harvesters, those which use vibration to har...

Vibration attenuation in acoustic-metamaterial plates assembled from a periodic arrangement of unit cells with a cavity containing local resonator system is presented. Each cell incorporates a base...

At present the vibration control of stay cable suffers from low damping effectiveness in single mode vibration caused by the limitation of damper installation position as well as the poor modal com...

Recent developments have shown that spatial structures devised from origami or low-dimensional rigid linkage mechanisms can be used to construct deployable arrays for antennas or satellites. Yet, s...

Magnetorheological fluids (MRFs) are classified as intelligent materials whose rheological and mechanical properties can be modified by interaction with an external magnetic field. These unique fea...

This paper presents a new class of metamaterial beams of tunable and multi-band vibration absorption. The metamaterial beam is composed of uniform and periodic beam cells with locally resonant subs...

This study attempts to improve the vibration isolation performance of a vehicle suspension system with a magnetorheological damper (MRD) under complex driving conditions. Structure parameter uncert...